Cas no 615-76-9 (6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one)

• Product Name: 6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one
• CAS No: 615-76-9
• MF: C₄H₅N₃OS
• MW: 143.166998624802
• MDL: MFCD00006458
• CID: 82734
• PubChem ID: 1263666
• Update Time: 2025-04-18

6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-mercapto-6-methyl-1,2,4-triazin-5(2H)-one
• 6-Aza-2-thiothymine
• 6-methyl-3-sulfanylidene-2H-1,2,4-triazin-5-one
• 6-Methyl-3-thioxo-3,4-dihydro-2H-[1,2,4]triazin-5-one
• Z56887779
• AKOS000270509
• 6-Methyl-3-thioxo-5-oxo-2,3,4,5-tetrahydro-1,2,4-triazine
• 2-Thio-6-azathymine
• 5-METHYL-2-THIO-6-AZAURACIL
• EN300-25132
• DTXSID30210473
• 6-METHYL-3-THIO-AS-TRIAZINE-3,4H)-DIONE
• SDCCGMLS-0065562.P001
• 6-methyl-3-thioxo-2H-1,2,4-triazin-5-one
• BCP31508
• 1,2,4-Triazin-5(2H)-one, 3,4-dihydro-6-methyl-3-thioxo-
• AKOS002286303
• A833313
• AS-69474
• AKOS002860534
• SB73472
• NSC 38618
• 6-Methyl-3-thio-as-triazine-3,5(2H,4H)-dione
• NSC38618
• NSC 102906
• 6-Aza-2-thiothymine, 99%
• F0896-0373
• InChI=1/C4H5N3OS/c1-2-3(8)5-4(9)7-6-2/h1H3,(H2,5,7,8,9)
• RHH0RIO9KF
• 6-Methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one #
• as-Triazine-3,5(2H,4H)-dione, 6-methyl-3-thio-
• 6-methyl-3-thioxo-2H-[1,2,4]triazin-5-one
• CHEMBL3272983
• NSC-1609
• 615-76-9
• 6-methyl-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• SCHEMBL130106
• D94647
• as-Triazin-5-ol, 3-mercapto-6-methyl-
• NCIOpen2_001908
• SCHEMBL9524752
• NSC-102906
• NKOPQOSBROLOFP-UHFFFAOYSA-
• NS00034733
• 3,4-Dihydro-6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one
• 3-Mercapto-6-methyl-as-triazin-5-ol
• EINECS 210-445-4
• NSC-38618
• CCG-231082
• CS-0071621
• 3-mercapto-6-methyl-1,2,4-triazin-5(4H)-one
• 3-MERCAPTO-5-HYDROXY-6-METHYL-1,2,4-TRIAZINE
• PD000819
• 2-Thio-6-azathymine;6-Azathiothymine;6-Methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
• F1285-1861
• 6-Methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
• 6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one
• UNII-RHH0RIO9KF
• NSC 1609
• NSC1609
• 6-Azathiothymine
• AKOS000122766
• NSC102906
• MFCD00006458
• FT-0620950
• STK789032
• 6-methyl-3-sulfanyl-1,2,4-triazin-5(4H)-one
• STK721922
• DB-015134
• STL477637
• 3-mercapto-6-methyl-1,2,4-triazin-5-ol
• 6-methyl-3-sulfanyl-1,2,4-triazin-5-ol

• MDL： MFCD00006458
• Inchi： 1S/C4H5N3OS/c1-2-3(8)5-4(9)7-6-2/h1H3,(H2,5,7,8,9)
• InChI Key： NKOPQOSBROLOFP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)C(N1)=O
• BRN： 4861

Computed Properties

• Exact Mass: 143.01500
• Monoisotopic Mass: 143.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.3
• Topological Polar Surface Area: 85.6A^2

Experimental Properties

• Color/Form: 淡黄色至米色结晶片
• Density: 1.397 (estimate)
• Melting Point: 218-221 °C(lit.)
• Boiling Point: 356.4°C at 760 mmHg
• Flash Point: 169.4ºC
• Refractive Index: 1.7490 (estimate)
• Water Partition Coefficient: Soluble in water (partly), and formic acid (5 %).
• PSA: 93.63000
• LogP: 0.13590

6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 20/21/22-11
• Safety Instruction： S36/37/39-S26-S22-S16
• RTECS：XZ2853000
• Hazardous Material Identification：
• Safety Term：S36/37/39-S26-S22-S16
• Risk Phrases：R20/21/22; R11
• Storage Condition：Sealed in dry,2-8°C(BD2288)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones